molecular formula C11H13NO B8788179 4-Cyclopropyl-3,4-dihydro-2H-benzo[1,4]oxazine

4-Cyclopropyl-3,4-dihydro-2H-benzo[1,4]oxazine

Cat. No.: B8788179
M. Wt: 175.23 g/mol
InChI Key: IOWJJTQJQOATPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyclopropyl-3,4-dihydro-2H-benzo[1,4]oxazine is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13NO

Molecular Weight

175.23 g/mol

IUPAC Name

4-cyclopropyl-2,3-dihydro-1,4-benzoxazine

InChI

InChI=1S/C11H13NO/c1-2-4-11-10(3-1)12(7-8-13-11)9-5-6-9/h1-4,9H,5-8H2

InChI Key

IOWJJTQJQOATPR-UHFFFAOYSA-N

Canonical SMILES

C1CC1N2CCOC3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3,4-dihydro-2H-benzo[1,4]oxazine (5 g, 37.0 mmol) in DMF (20 mL) was added potassium tert-butoxide (6.22 g, 55.55 mmol) at 0° C. After stirring for 5 min, bromo-cyclopropane (4.44 mL, 55.55 mmol) was added and the reaction mixture was stirred for another 4 h at room temperature. The reaction was quenched by addition of water and extracted with ethyl acetate (50×2 mL). The organic layer was washed with water (20 mL), concentrated and purified by silica gel column chromatography to furnish 4-Cyclopropyl-3,4-dihydro-2H-benzo[1,4]oxazine (4.42 g).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
6.22 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
4.44 mL
Type
reactant
Reaction Step Two

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